3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[(2-aminoacetyl)-cyclopropylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N3O3/c19-11-17(22)21(15-8-9-15)16-7-4-10-20(12-16)18(23)24-13-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13,19H2
• InChI Key: OACLNGNZPIKWSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)N(C3CC3)C(=O)CN
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

This compound is a piperidine derivative featuring a benzyl ester group, a cyclopropyl-amino substituent, and a 2-amino-acetyl moiety.

Biological Activity

3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound characterized by its complex structure, which includes a piperidine ring, a cyclopropyl group, and an amino-acetyl moiety. This unique combination of functional groups suggests potential biological activities that warrant investigation in medicinal chemistry.

• Molecular Formula : C19H27N3O3
• Molecular Weight : 331.41 g/mol
• CAS Number : 1353999-49-1

Structural Features

The compound's structure can be broken down as follows:

Component	Description
Piperidine Ring	A six-membered nitrogen-containing heterocycle.
Cyclopropyl Group	A three-membered ring providing rigidity.
Amino-Acetyl Group	Enhances potential for biological interactions.

This structural complexity contributes to its reactivity and potential therapeutic applications.

Antimicrobial Properties

Preliminary studies suggest that compounds similar to 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibit antimicrobial properties. The presence of the piperidine scaffold is often linked to activity against various pathogens, indicating that this compound may also possess similar effects.

Neuroprotective Effects

The piperidine structure is associated with neuroactive properties, which could influence neurotransmitter systems. This suggests that the compound may have potential applications in treating neurodegenerative diseases.

Antitumor Activity

Research on piperidine derivatives has shown promise in anticancer applications. The unique combination of functional groups in this compound may enhance its selectivity and potency against cancer cells .

Case Studies and Research Findings

• Synthesis and Modification :
  • The synthesis of 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves multi-step organic reactions, allowing for modifications that could enhance its biological activity.
  • Modifications to the cyclopropane ring or the amino-acetyl group can lead to derivatives with improved pharmacological properties .
• Pharmacodynamics and Pharmacokinetics :
  • Detailed studies on the pharmacodynamics and pharmacokinetics of this compound are necessary to fully elucidate its therapeutic potential. Understanding how it interacts with biological systems will be crucial for its development as a pharmaceutical agent .

Scientific Research Applications

Medicinal Chemistry

The compound is primarily studied for its role as a building block in the synthesis of various pharmaceuticals. Its unique structure allows for modifications that can enhance biological activity.

a. Anticancer Activity

Research indicates that derivatives of piperidine compounds exhibit anticancer properties. The incorporation of the cyclopropyl and aminoacetyl groups may contribute to the modulation of biological pathways involved in tumor growth and metastasis.

b. Neuroprotective Effects

Piperidine derivatives have shown promise in neuroprotection, potentially aiding in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism may involve inhibition of acetylcholinesterase or modulation of neuroinflammatory responses.

Synthesis of Bioactive Compounds

The compound serves as an intermediate in the synthesis of more complex molecules with potential therapeutic applications:

Compound Type	Description
Peptides	Used to create peptide analogs that mimic natural hormones or neurotransmitters.
Small Molecules	Acts as a precursor for small molecules targeting various diseases, including metabolic disorders and infections.

Case Study 1: Synthesis of Novel Anticancer Agents

A study focused on synthesizing analogs of 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester demonstrated enhanced cytotoxicity against specific cancer cell lines compared to existing treatments. The modifications made to the benzyl ester group significantly impacted the compound's efficacy.

Case Study 2: Neuroprotective Screening

In another research effort, derivatives were screened for neuroprotective activity using in vitro models of neuronal injury. Compounds derived from this benzyl ester exhibited promising results in reducing oxidative stress and apoptosis in neuronal cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Key Differences

The compound’s analogs differ in substituents at the piperidine ring’s 3-position and the ester group. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position 3)	Ester Group	Availability
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	Likely C17H24N3O3*	~318.39*	2-Amino-acetyl-cyclopropyl-amino	Benzyl	Discontinued
(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	C17H23ClN2O3	338.84	2-Chloro-acetyl-ethyl-amino	Benzyl	Available
4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester	C13H18N2O3	250.30	4-Amino-3-hydroxy	Benzyl	Available
3-Methylaminomethyl-piperidine-1-carboxylic acid benzyl ester	C15H22N2O2	262.35	Methylaminomethyl	Benzyl	Available
3-[(Carboxymethyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester	C16H21N2O4	305.35*	Carboxymethyl-amino-methyl	Benzyl	Unknown
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C16H28N3O3	309.41	2-Amino-acetyl-cyclopropyl-amino	tert-Butyl	Discontinued

*Estimated based on analogous structures.

Physicochemical Properties

• Cyclopropane-containing analogs : The cyclopropyl group enhances steric hindrance and metabolic stability compared to ethyl or methyl substituents .
• Chloro-acetyl derivative: Higher molecular weight (338.84 vs. ~318.39) due to the chlorine atom, which may increase lipophilicity (LogP ~2.58 for methylaminomethyl analog) .

Commercial and Practical Considerations

• The discontinuation of the main compound and its tert-butyl analog limits their use, making alternatives like the methylaminomethyl or hydroxy derivatives more viable for ongoing research .

Q & A

Q. Basic Research Focus

• IR Spectroscopy : Confirms the presence of amide (C=O stretch at ~1650 cm⁻¹) and ester (C=O at ~1730 cm⁻¹) functional groups .
• GC-MS : Detects molecular ion peaks (e.g., M+1 at m/z 345.29 for analogous piperidine esters) but may show low intensity (<8%) due to fragmentation .
  Advanced Resolution : Contradictions in mass spectral data (e.g., variable ion intensities) are addressed using high-resolution LC-MS/MS or NMR (e.g., ¹H/¹³C NMR to confirm cyclopropane ring integrity) .

How should researchers design experiments to optimize the acylation of the piperidine core?

Advanced Research Focus
Apply statistical Design of Experiments (DoE) principles:

• Factor Screening : Test variables like temperature (80–120°C), solvent (DMF vs. THF), and stoichiometry (1:1 to 1:2 amine:acyl chloride) .
• Response Surface Methodology : Use central composite designs to identify optimal conditions for yield and purity .
  Case Study : A study on similar spiro-piperidine derivatives achieved >90% yield by optimizing acylation time (4–8 hours) and base concentration (1.5–2.5 eq. triethylamine) .

What safety protocols are critical when handling this compound, particularly regarding waste management?

Q. Basic Research Focus

• Waste Segregation : Store reaction byproducts (e.g., unreacted amines, solvents) separately in labeled containers for professional disposal .
• Exposure Mitigation : Use fume hoods for steps involving volatile solvents (DMF, dichloromethane) and wear nitrile gloves to prevent dermal absorption .
  Compliance : Adhere to institutional Chemical Hygiene Plans, including 100% pass rates on safety exams before lab access .

How can researchers address discrepancies in biological activity data for derivatives of this compound?

Q. Advanced Research Focus

• Meta-Analysis : Compare published IC₅₀ values across cell lines (e.g., cancer vs. normal) to identify assay-specific variability .
• Structural-Activity Relationships (SAR) : Use molecular docking simulations to correlate substituent effects (e.g., benzyl vs. tert-butyl esters) with target binding affinity .
  Validation : Replicate conflicting studies under standardized conditions (e.g., fixed incubation time, cell passage number) to isolate experimental variables .

What methodologies are recommended for scaling up synthesis while maintaining stereochemical integrity?

Q. Advanced Research Focus

• Continuous Flow Reactors : Minimize epimerization risks by reducing residence time at high temperatures .
• Chiral HPLC : Monitor enantiomeric excess during scale-up; use preparative columns to isolate stereoisomers if racemization occurs .
  Case Study : A 10-fold scale-up of a related piperidine ester retained >98% ee by employing low-temperature (-20°C) acylation and in-line purification .